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Compound of Interest

Compound Name:
Cyclopropyl 2,6-dimethylphenyl

ketone

Cat. No.: B1325469 Get Quote

In-Depth Technical Guide: Cyclopropyl 2,6-
dimethylphenyl Ketone
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available scientific literature and

safety data for structurally similar compounds. No specific Material Safety Data Sheet (MSDS)

or Safety Data Sheet (SDS) for Cyclopropyl 2,6-dimethylphenyl ketone was found. The

information herein should be used as a reference for laboratory safety and handling, but it is

not a substitute for a compound-specific risk assessment.

Introduction
Cyclopropyl 2,6-dimethylphenyl ketone is an aromatic ketone containing a strained

cyclopropyl ring. This structural motif is of significant interest in medicinal chemistry and drug

development due to its unique conformational properties and metabolic stability. The inherent

ring strain of the cyclopropyl group also imparts distinct reactivity, making it a versatile synthetic

intermediate. This guide provides a comprehensive overview of the known safety, handling,

and reactivity data for this compound and its close structural analogs.
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Specific experimental data for Cyclopropyl 2,6-dimethylphenyl ketone is limited. The

following table summarizes known properties for structurally related compounds to provide an

estimation of its characteristics.

Property
Cyclopropyl Phenyl
Ketone

Cyclopropyl Methyl
Ketone

Cyclopropyl 2-
methylphenyl
ketone

Molecular Formula C₁₀H₁₀O C₅H₈O C₁₁H₁₂O

Molecular Weight 146.19 g/mol 84.12 g/mol 160.21 g/mol

Boiling Point
121-123 °C @ 15

mmHg
114 °C

254.6 °C @ 760

mmHg

Density 1.058 g/mL at 25 °C 0.849 g/mL at 25 °C 1.093 g/cm³

Flash Point 90 °C (194 °F) 21 °C (69.8 °F) 102.6 °C

Appearance
Colorless or pale

yellow liquid
Colorless liquid Not specified

Hazard Identification and Toxicology Profile
A specific toxicological profile for Cyclopropyl 2,6-dimethylphenyl ketone is not available.

The hazard information is extrapolated from data on similar alkyl cyclic ketones and aryl

cyclopropyl ketones.

Potential Hazards:

Skin and Eye Irritation: Many ketones can cause skin and eye irritation upon direct contact.

Prolonged or repeated exposure may lead to dermatitis.

Respiratory Tract Irritation: Inhalation of vapors may cause irritation to the respiratory

system.

Flammability: While some aryl cyclopropyl ketones have relatively high flash points, related

compounds like cyclopropyl methyl ketone are highly flammable. Therefore, Cyclopropyl
2,6-dimethylphenyl ketone should be treated as a potentially flammable substance.
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Reactivity Hazards: The strained cyclopropyl ring can undergo ring-opening reactions under

certain conditions, such as in the presence of strong acids or catalysts.[1]

A toxicological and dermatological assessment of a group of alkyl cyclic ketones concluded that

they have low acute toxicity.[2][3] However, some adverse effects were noted at high doses in

repeat-dose testing.[2][3]

Handling, Storage, and Disposal
4.1 Personal Protective Equipment (PPE)

A standard laboratory PPE workflow should be followed to minimize exposure.

Enter Laboratory Don Safety Goggles
and Lab Coat

Wear Chemical-Resistant
Gloves (Nitrile or Neoprene)

Work in a Certified
Chemical Fume Hood

Handle Cyclopropyl
2,6-dimethylphenyl ketone

Decontaminate Gloves
Before Removal

Remove Gloves Using
Proper Technique
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Caption: Personal Protective Equipment (PPE) Workflow for Handling Ketones.

4.2 Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition, heat, and direct sunlight.

Store separately from strong oxidizing agents, strong acids, and strong bases.

4.3 Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Consult with

your institution's environmental health and safety department for specific guidance.

First Aid Measures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Reactivity and Synthesis
6.1 Chemical Reactivity

Aryl cyclopropyl ketones exhibit diverse reactivity. The cyclopropyl group can participate in

various transformations, including cycloadditions and ring-opening reactions. For instance, 2,6-

dimethylphenyl cyclopropyl ketone has been shown to be more reactive than the unsubstituted

phenyl cyclopropyl ketone in Samarium(II) iodide-catalyzed intermolecular couplings.[4] This

enhanced reactivity is attributed to the stabilization of the ketyl radical intermediate.[4]

6.2 Synthetic Protocols

Several methods exist for the synthesis of cyclopropyl ketones. A general and robust method

involves the cyclopropanation of chalcones. One such protocol is the Corey-Chaykovsky

reaction.[5]

Experimental Protocol: Corey-Chaykovsky Cyclopropanation (General)

Preparation of the Ylide: To a suspension of trimethylsulfoxonium iodide in anhydrous DMSO

under an inert atmosphere, add sodium hydride. Stir the mixture at room temperature until

the evolution of hydrogen ceases, indicating the formation of the dimethylsulfoxonium

methylide.

Cyclopropanation: Cool the ylide solution in an ice bath. Add a solution of the corresponding

2-hydroxychalcone in anhydrous DMSO dropwise.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir until

the starting material is consumed (monitor by TLC).
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Workup: Quench the reaction by pouring the mixture into ice water.

Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel.
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Caption: General Workflow for Corey-Chaykovsky Cyclopropanation.

Conclusion
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While specific safety data for Cyclopropyl 2,6-dimethylphenyl ketone is not readily available,

a review of related compounds suggests that it should be handled with care, employing

standard laboratory safety procedures. It is likely to be a skin and eye irritant and should be

treated as potentially flammable. Its unique reactivity makes it a valuable tool in synthetic

chemistry. Researchers should perform a thorough risk assessment before using this

compound and consult the available literature on similar structures for further guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1325469?utm_src=pdf-body
https://www.benchchem.com/product/b1325469?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/1981/p1/p19810002920
https://pubs.rsc.org/en/content/articlelanding/1981/p1/p19810002920
https://pubmed.ncbi.nlm.nih.gov/24246175/
https://pubmed.ncbi.nlm.nih.gov/24246175/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/GS1-alkyl_cyclic_ketones.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/GS1-alkyl_cyclic_ketones.pdf
https://pubs.acs.org/doi/10.1021/acs.joc.4c01996
https://pmc.ncbi.nlm.nih.gov/articles/PMC7729819/
https://www.benchchem.com/product/b1325469#safety-handling-and-msds-for-cyclopropyl-2-6-dimethylphenyl-ketone
https://www.benchchem.com/product/b1325469#safety-handling-and-msds-for-cyclopropyl-2-6-dimethylphenyl-ketone
https://www.benchchem.com/product/b1325469#safety-handling-and-msds-for-cyclopropyl-2-6-dimethylphenyl-ketone
https://www.benchchem.com/product/b1325469#safety-handling-and-msds-for-cyclopropyl-2-6-dimethylphenyl-ketone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1325469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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